![molecular formula C29H27F3N6O4S2 B2631076 N-[(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl)methyl]-4-(dimethylsulfamoyl)benzamide CAS No. 310427-40-8](/img/structure/B2631076.png)
N-[(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl)methyl]-4-(dimethylsulfamoyl)benzamide
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Description
N-[(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl)methyl]-4-(dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C29H27F3N6O4S2 and its molecular weight is 644.69. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity Studies
N-[(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl)methyl]-4-(dimethylsulfamoyl)benzamide and its derivatives have been synthesized and studied for their biological activities. The focus has been on exploring their antimicrobial properties. For example, a study by Bektaş et al. (2010) synthesized and tested various hybrid molecules containing the tryptamine moiety for their antimicrobial activities, finding some to be active against test microorganisms (Bektaş, Demirbaş, Demirbas, & Karaoglu, 2010).
Antimicrobial and Anti-inflammatory Properties
Several studies have synthesized compounds with structures similar to this compound and tested them for antimicrobial and anti-inflammatory activities. For instance, research by Kalsi et al. (1990) focused on synthesizing indolyl azetidinones and testing their anti-inflammatory activity (Kalsi, Shrimali, Bhalla, & Barthwal, 1990).
Structural Analysis and Biological Studies
The crystal structure and biological studies of derivatives have been conducted to understand their chemical properties and potential biological applications. Karanth et al. (2019) synthesized and characterized 4,5-dihydro-1,3,4-oxadiazole-2-thiones derivatives, performing in vitro biological activities against Staphylococcus aureus (Karanth, Narayana, Sarojini, Kumar, & Byrappa, 2019).
Synthesis and Evaluation of Triazolylindole Derivatives
The synthesis and evaluation of triazolylindole derivatives, closely related to the compound , have been explored for their antifungal activity. Singh and Vedi (2014) synthesized a series of novel triazolylindole derivatives and evaluated their antifungal activity (Singh & Vedi, 2014).
Properties
IUPAC Name |
N-[[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]methyl]-4-(dimethylsulfamoyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H27F3N6O4S2/c1-36(2)44(41,42)23-12-10-20(11-13-23)27(40)33-17-25-34-35-28(38(25)22-8-5-7-21(16-22)29(30,31)32)43-18-26(39)37-15-14-19-6-3-4-9-24(19)37/h3-13,16H,14-15,17-18H2,1-2H3,(H,33,40) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKLZQNXIUZISOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC=CC(=C3)C(F)(F)F)SCC(=O)N4CCC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H27F3N6O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
644.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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